(4-Bromophenyl)-pyridin-4-ylmethanol

• Molecular Formula: C12H10BrNO
• Molecular Weight: 264.12 g/mol
• IUPAC Name: (4-bromophenyl)-pyridin-4-ylmethanol
• InChI: InChI=1S/C12H10BrNO/c13-11-3-1-9(2-4-11)12(15)10-5-7-14-8-6-10/h1-8,12,15H
• InChI Key: QURBRVDQRHZFPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C2=CC=NC=C2)O)Br

Description

(4-Bromophenyl)-pyridin-4-ylmethanol is an aromatic alcohol featuring a pyridine ring linked to a 4-bromophenyl group via a hydroxymethyl bridge. The methanone derivative (a ketone) can be reduced to yield the corresponding methanol compound, a common synthetic route for alcohols. The bromine atom on the phenyl ring contributes to electronic effects (e.g., electron-withdrawing) and may influence reactivity or biological interactions.

Chemical Reactions Analysis

(4-Bromophenyl)-pyridin-4-ylmethanol: undergoes various types of chemical reactions, including:

• Oxidation: The compound can be oxidized to form (4-bromophenyl)-pyridin-4-one using oxidizing agents such as potassium permanganate or chromyl chloride.

• Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride to produce (4-bromophenyl)-pyridin-4-ylmethane.

• Substitution Reactions: The bromine atom in the compound can be substituted with other functional groups, such as hydroxyl or amino groups, using nucleophilic substitution reactions.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate, chromyl chloride, acidic conditions.

• Reduction: Lithium aluminum hydride, ether solvent.

• Substitution: Aqueous or alcoholic solutions, nucleophiles like sodium hydroxide or ammonia.

Major Products Formed:

• (4-Bromophenyl)-pyridin-4-one (oxidation product)

• (4-Bromophenyl)-pyridin-4-ylmethane (reduction product)

• Substituted derivatives (substitution reactions)

Scientific Research Applications

(4-Bromophenyl)-pyridin-4-ylmethanol: has a wide range of applications in scientific research, including:

• Chemistry: It serves as an intermediate in the synthesis of various pyridine derivatives, which are used in the development of new pharmaceuticals and agrochemicals.

• Biology: The compound is used in the study of biological systems, particularly in the investigation of enzyme inhibitors and receptor binding assays.

• Medicine: It is utilized in the design and synthesis of new drug candidates, especially those targeting central nervous system disorders and infectious diseases.

• Industry: The compound finds applications in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which (4-Bromophenyl)-pyridin-4-ylmethanol exerts its effects depends on its specific application. In medicinal chemistry, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing its normal function. The molecular targets and pathways involved can vary, but often include interactions with proteins, enzymes, or receptors.

Comparison with Similar Compounds

Key Observations :

• Core Heterocycle Influence: Oxadiazole derivatives with 4-bromophenyl groups exhibit anti-inflammatory activity, while pyridazinone derivatives show receptor-specific agonism (FPR2). This highlights how the core heterocycle dictates target selectivity .
• Functional Group Impact: The ketone-to-methanol conversion (hypothesized for the target compound) introduces a hydroxyl group, likely enhancing solubility and hydrogen-bonding interactions compared to the ketone precursor .

Physicochemical Properties

• Solubility: The hydroxyl group in the methanol derivative increases polarity, likely improving solubility in polar solvents (e.g., ethanol, DMSO) compared to the ketone analogue.
• Thermal Stability: Bromine’s electron-withdrawing effect may enhance thermal stability relative to non-halogenated analogues.
• Crystallinity : The hydroxyl group could promote crystal lattice formation via hydrogen bonding, aiding in X-ray diffraction studies. SHELX programs are widely used for such analyses .